![molecular formula C9H10ClNO2 B1403374 Methyl 3-amino-5-chloro-2-methylbenzoate CAS No. 294190-18-4](/img/structure/B1403374.png)
Methyl 3-amino-5-chloro-2-methylbenzoate
Overview
Description
“Methyl 3-amino-5-chloro-2-methylbenzoate” is a chemical compound with the molecular formula C9H10ClNO2 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a benzene ring substituted with an amino group (NH2), a methyl group (CH3), a chloro group (Cl), and a methyl ester group (COOCH3) . The exact spatial arrangement of these groups can be determined using techniques such as X-ray crystallography or NMR spectroscopy.Physical and Chemical Properties Analysis
“this compound” is a solid at room temperature . Its exact physical and chemical properties such as melting point, boiling point, and solubility are not specified in the resources I have.Scientific Research Applications
Synthesis and Characterization in Chemical Compounds
Methyl 3-amino-5-chloro-2-methylbenzoate is utilized in the synthesis of various chemical compounds. For instance, it plays a crucial role in the synthesis of Chloranthraniliprole, a compound prepared from 2-amino-5-chloro-N,3-dimethylbenzamide, which itself is derived from 2-amino-5-chloro-3-methylbenzoic acid. This process involves several stages, including hydrogenation, chlorination, and aminolysis, leading to the final product with significant purity and yield (Zheng Jian-hong, 2012).
In Antibiotic Biosynthesis
A derivative of this compound, specifically 3-amino-5-hydroxybenzoic acid, is essential in antibiotic biosynthesis. This includes the preparation of chlorinated analogues for the study of the biosynthesis and synthesis of various classes of antibiotics. The process involves selective monochlorination and hydrolysis to achieve the desired chlorinated acids (A. Becker, 1984).
Pharmacological Research
In pharmacological research, this compound derivatives have been explored for potential applications. The synthesis of 3-amidebenzamide derivatives from 5-amino-2-methylbenzoic acid and 5-amino-2-chlorobenzoic acid, for example, has led to compounds showing preliminary anti-tumor activity in vitro, indicating a potential role in cancer treatment (B. Li, 2014).
Supramolecular Chemistry
This compound is significant in supramolecular chemistry for creating proton-transfer complexes. These complexes demonstrate varied molecular structures, stabilizing through hydrogen bonding and other noncovalent interactions. Such studies contribute to the understanding of molecular interactions and the development of materials with specific properties (N. C. Khalib et al., 2014).
Safety and Hazards
The safety data sheet for “Methyl 3-amino-5-chloro-2-methylbenzoate” indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to wear protective gloves/protective clothing/eye protection/face protection .
Future Directions
Properties
IUPAC Name |
methyl 3-amino-5-chloro-2-methylbenzoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10ClNO2/c1-5-7(9(12)13-2)3-6(10)4-8(5)11/h3-4H,11H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RGXZOGNUNHYYLK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1N)Cl)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90738209 | |
Record name | Methyl 3-amino-5-chloro-2-methylbenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90738209 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
294190-18-4 | |
Record name | Methyl 3-amino-5-chloro-2-methylbenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90738209 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Synthesis routes and methods III
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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